BENGHE Validation & Comparative

Check Availability & Pricing

Structural Analysis and Comparative Guide: 2-
Bromo-4-chloro-5-methylphenol

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: 2-Bromo-4-chloro-5-methylphenol
CAS No.: 112135-31-6
Cat. No.: B3082286
Get Quote
. J

Executive Summary

In advanced organic synthesis, agrochemical development, and pharmaceutical manufacturing,
polyhalogenated phenols serve as indispensable building blocks. 2-Bromo-4-chloro-5-
methylphenol (CAS: 112135-31-6) is a highly specialized intermediate. Its value lies in its
orthogonal reactivity: the distinct bond dissociation energies of the C-Br and C-Cl bonds allow
for sequential, site-selective cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-
Hartwig aminations).

As a Senior Application Scientist, | have designed this guide to objectively compare 2-Bromo-
4-chloro-5-methylphenol with its common alternatives, and to provide self-validating,
causally-explained protocols for its structural verification. Ensuring the correct regiochemistry of
the halogen substituents is paramount, as positional isomers drastically alter downstream
reaction trajectories.

Comparative Physicochemical Profiling

When selecting a halogenated phenol for library synthesis, researchers must weigh steric
hindrance, electronic effects (inductive withdrawal), and the potential for intramolecular halogen
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bonding. Below is a structural and functional comparison of 2-Bromo-4-chloro-5-

methylphenol against two widely used alternatives.

4-Chloro-3-

2-Bromo-4-chloro- 2-Bromo-4-
Property | Feature methylphenol
5-methylphenol [1] chlorophenol
(PCMC) [2]
CAS Number 112135-31-6 59-50-7 695-96-5
Molecular Formula C7HeBrCIlO C7H-CIO CeH4BrCIlO
Molecular Weight 221.48 g/mol 142.58 g/mol 207.45 g/mol

Halogen Substitution

Di-halogenated (Br at
C2,Clat C4)

Mono-halogenated (Cl
at C4)

Di-halogenated (Br at
C2,Clat C4)

Steric Profile

High (Methyl at C5
adjacent to ClI)

Low-Moderate

Moderate (No methyl
group)

Primary Application

Precursor for
complex, multi-
substituted biaryls via

orthogonal coupling.

Antimicrobial
preservative,
disinfectant, and
simple ether

synthesis.

Intermediate for
simple halogenated

agrochemicals.

Reactivity Advantage

Allows sequential C-
Br then C-ClI

functionalization.

High reactivity at the
free ortho/para

positions.

Good baseline for C-
Br coupling, but lacks
the steric tuning of the

methyl group.

Mechanistic Structural Analysis

Validating the structure of 2-Bromo-4-chloro-5-methylphenol requires a multi-modal

analytical approach to definitively rule out positional isomers (such as 4-bromo-2-chloro-5-

methylphenol).

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

In the *H NMR spectrum, the aromatic protons of 2-Bromo-4-chloro-5-methylphenol (H-3 and

H-6) appear as two distinct singlets. Because they are para to each other, they do not exhibit
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standard ortho- or meta-coupling (J-coupling), which immediately rules out adjacent proton
isomers. The methyl group at C-5 appears as a sharp singlet (~2.3 ppm). 13C NMR is critical for
confirming the carbon-halogen bonds; the heavy-atom effect of bromine causes the C-Br
carbon (C-2) to shift significantly upfield compared to the C-Cl carbon (C-4).

B. Mass Spectrometry (GC-MS) Isotope Profiling

The co-presence of bromine and chlorine generates a highly diagnostic isotopic signature.
Bromine exists naturally as 7°Br and 8!Br in a ~1:1 ratio, while chlorine exists as 3>Cl and 3’Cl in
a ~3:1 ratio. The resulting molecular ion cluster [M]* will display a mathematically precise 3:4:1
intensity ratio for the M : M+2 : M+4 peaks (m/z 220, 222, and 224). Any deviation from this
ratio indicates contamination or a different halogenation state.

C. Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR is utilized to assess the O-H stretching frequencies. The presence of a bromine atom at
the ortho position (C-2) induces intramolecular hydrogen bonding (Type I/ll halogen contacts)
[3], which broadens and shifts the phenolic O-H stretch to a lower wavenumber compared to
non-ortho-halogenated alternatives like 4-Chloro-3-methylphenol.

2-Bromo-4-chloro-5-methylphenol
Sample Preparation

1H & 13C NMR GC-MS Analysis FT-IR Spectroscopy
(Regiochemistry & Connectivity) (Isotope Ratio Profiling) (Halogen & OH Contacts)
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Caption: Analytical workflow for the structural validation of polyhalogenated phenols.
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Caption: Mass spectrometry isotopic distribution logic for one Bromine and one Chlorine atom.

Validated Experimental Protocols

To guarantee scientific integrity, the following methodologies are designed as self-validating
systems. The causality behind each step is explicitly defined to ensure researchers understand
why a parameter is chosen, rather than just what to do.

Protocol 1: High-Resolution GC-MS Isotope Profiling

o Step 1: System Suitability Validation. Inject a blank solvent followed by a known standard of
4-Chloro-3-methylphenol [2].

o Causality & Validation: This confirms column inertness and verifies that the mass analyzer
correctly reads the baseline 3:1 isotopic ratio for a single chlorine atom before introducing
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the complex Br/Cl analyte.

o Step 2: Sample Preparation. Dissolve 1 mg of 2-Bromo-4-chloro-5-methylphenol in 1 mL
of GC-grade ethyl acetate.

o Step 3: Injection Parameters. Set the injector temperature to 250°C and use a split ratio of
1:50.

o Causality: Polyhalogenated phenols are prone to thermal degradation and active-site
adsorption in the inlet. A high split ratio minimizes the residence time in the hot glass liner,
preventing peak tailing and preserving the true isotopic cluster ratio.

e Step 4: Data Acquisition. Scan from m/z 50 to 300. Extract the ion chromatogram for m/z
220, 222, and 224. Verify the 3:4:1 relative abundance.

Protocol 2: 'H and **C NMR Acquisition

e Step 1: Solvent Selection. Dissolve 15 mg of the analyte in 0.6 mL of strictly anhydrous
CDCls containing 0.03% TMS.

o Causality: Anhydrous solvent is critical. Trace D20 impurities will rapidly exchange with the
phenolic -OH proton, suppressing the -OH signal and obscuring the chemical shift data
needed to analyze intramolecular halogen bonding.

e Step 2: *H Acquisition. Acquire 16 scans with a relaxation delay (D1) of 2 seconds.

o Step 3: 13C Acquisition (Self-Validating). Acquire 512 scans with a relaxation delay of 3
seconds.

o Causality & Validation: Halogen-bearing carbons (C-2 and C-4) lack attached protons and
have long T1 relaxation times. A longer D1 delay ensures these quaternary carbons fully
relax between pulses, preventing their signals from disappearing into the baseline noise.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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